Cas no 111939-36-7 (naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate)
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 3,4-dimethyl-, 1-naphthalenyl ester
- naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate
-
- Inchi: 1S/C18H16O3S/c1-13-10-11-16(12-14(13)2)22(19,20)21-18-9-5-7-15-6-3-4-8-17(15)18/h3-12H,1-2H3
- InChI Key: NWINTAVUVXLXJP-UHFFFAOYSA-N
- SMILES: C1(S(OC2=C3C(C=CC=C3)=CC=C2)(=O)=O)=CC=C(C)C(C)=C1
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3386-4722-2μmol |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F3386-4722-5μmol |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F3386-4722-10μmol |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F3386-4722-20μmol |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F3386-4722-1mg |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F3386-4722-2mg |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F3386-4722-3mg |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F3386-4722-4mg |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F3386-4722-5mg |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F3386-4722-10mg |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate |
111939-36-7 | 90%+ | 10mg |
$79.0 | 2023-11-21 |
naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate
Introduction to Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate (CAS No. 111939-36-7)
Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate, identified by its unique Chemical Abstracts Service (CAS) number 111939-36-7, is a specialized sulfonate derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, featuring a naphthalene core substituted with a 3,4-dimethylbenzene sulfonate group, exhibits intriguing structural and functional properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and material science.
The molecular structure of Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate consists of a naphthalene ring system linked to a sulfonate moiety derived from 3,4-dimethylbenzene. This configuration imparts distinct electronic and steric characteristics to the molecule, which are critical for its reactivity and potential utility. The presence of the sulfonate group enhances the compound's solubility in polar solvents and its ability to interact with biological targets, making it an attractive scaffold for drug design.
In recent years, sulfonate derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known for their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs) and as key structural motifs in various therapeutic agents. The specific combination of naphthalene and dimethylbenzene in Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate contributes to its unique pharmacophoric properties, which may be exploited for developing novel therapeutic strategies.
One of the most compelling aspects of Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate is its potential application in medicinal chemistry. Researchers have been exploring its derivatives as candidates for treating various diseases, including cancer, inflammation, and infectious disorders. The sulfonate group's ability to form hydrogen bonds and its interaction with enzymes and receptors make it an ideal candidate for modulating biological pathways. For instance, studies have shown that sulfonate-containing compounds can inhibit certain enzymes involved in tumor growth and progression.
Moreover, the structural rigidity provided by the naphthalene ring system enhances the compound's binding affinity to biological targets. This rigidity allows for precise tuning of the molecule's pharmacokinetic properties, such as solubility and metabolic stability. These factors are crucial for developing drugs that exhibit high efficacy while minimizing side effects. The dimethyl substitution on the benzene ring further fine-tunes the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate with various biological targets more accurately. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in signal transduction and metabolic pathways. These insights have guided the design of more potent derivatives with improved pharmacological profiles.
In addition to its pharmaceutical applications, Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate has shown promise in material science. Its unique chemical structure makes it suitable for use as a ligand in catalytic systems or as a building block for synthesizing advanced materials with tailored properties. For example, researchers have explored its use in designing metal-organic frameworks (MOFs) that exhibit high selectivity and stability in gas storage and separation applications.
The synthesis of Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of naphthalene derivatives followed by sulfonation and subsequent purification steps. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities of this compound for research and industrial purposes.
One notable aspect of working with Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate is its stability under various conditions. This stability is crucial for ensuring consistent performance in both laboratory experiments and industrial applications. Additionally, its compatibility with a wide range of solvents allows for flexible synthetic strategies and easy integration into complex chemical processes.
The safety profile of Naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate is another important consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures should still be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and safety goggles is recommended when handling this compound in laboratory settings.
In conclusion,Naphthalen-1-ylyl 3,,4-dimethylbenzene,\sulfonyl\ \ \ \ \ \ \ \ \ \ \ \ \ \ at\ number\ \(111939,\ \36,\7\)is\ a\ structurally\ interesting\ compound\ with\ significant\ potential\ in\ pharmaceuticals,\ material\ science,\and\ catalysis.\ Its\ unique\ chemical\ properties,\ coupled\ with\ recent advances\in synthetic\sand computational chemistry,make it a promising candidate for future research.\ As scientists continue to explore new applications,\the value\nof this compound is likely to grow even further.
111939-36-7 (naphthalen-1-yl 3,4-dimethylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)